Cas no 2034498-44-5 (3-(thiophen-2-yl)-1-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}urea)

• Product Name: 3-(thiophen-2-yl)-1-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}urea
• CAS No: 2034498-44-5
• MF: C₁₄H₁₂N₄OS₂
• MW: 316.401279449463
• CID: 5335143
• Update Time: 2025-10-21

3-(thiophen-2-yl)-1-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)-3-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)urea
• 1-thiophen-2-yl-3-[(3-thiophen-3-ylpyrazin-2-yl)methyl]urea
• 3-(thiophen-2-yl)-1-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}urea

• Inchi： 1S/C14H12N4OS2/c19-14(18-12-2-1-6-21-12)17-8-11-13(16-5-4-15-11)10-3-7-20-9-10/h1-7,9H,8H2,(H2,17,18,19)
• InChI Key： GSDIFJIDNRUVPQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CNC(NC2=CC=CS2)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 358
• XLogP3: 1.7
• Topological Polar Surface Area: 123

Additional information on 3-(thiophen-2-yl)-1-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}urea

3-(Thiophen-2-yl)-1-{[3-(Thiophen-3-yl)pyrazin-2-yl]methyl}urea (CAS No: 2034498-44-5)

3-(Thiophen-2-yl)-1-{[3-(Thiophen-3-yl)pyrazin-2-yl]methyl}urea is a complex organic compound with the CAS registry number 2034498-44-5. This compound belongs to the class of ureas, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule incorporates two thiophene rings, a pyrazine ring, and a urea group, making it a structurally diverse compound with potential applications in drug discovery and development.

The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in various non-covalent interactions. In this compound, the thiophene rings are positioned at specific sites: one at the thiophen-2-yl position and the other at the thiophen-3-yl position. This arrangement contributes to the molecule's unique electronic properties and its ability to interact with biological targets. Recent studies have highlighted the importance of thiophene-containing compounds in modulating cellular processes, particularly in anti-inflammatory and anticancer therapies.

The pyrazine ring, another key structural component of this compound, is a six-membered aromatic heterocycle with two nitrogen atoms. Pyrazine derivatives are known for their diverse biological activities, including antifungal, antibacterial, and antitumor properties. In this case, the pyrazine ring is substituted with a thiophen-3-yl group at the 3-position and a methyl group attached to the urea moiety at the 2-position. This substitution pattern enhances the compound's ability to engage in hydrogen bonding and π–π interactions, which are critical for its bioactivity.

The urea group, located at the core of the molecule, plays a significant role in determining the compound's pharmacokinetic properties. Urea-containing compounds are often used as scaffolds in drug design due to their ability to form hydrogen bonds with biological targets. Recent advancements in medicinal chemistry have focused on optimizing urea-based compounds for improved solubility, bioavailability, and target selectivity.

Recent research has explored the potential of 3-(Thiophen-2-yl)-1-{[3-(Thiophen-3-yl)pyrazin-2-yl]methyl}urea as a candidate for anticancer drug development. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, potentially through modulation of key signaling pathways involved in cell proliferation and apoptosis. Additionally, its ability to inhibit specific kinase enzymes has been reported in preclinical models, suggesting its potential as a targeted therapy.

Another area of interest is the compound's anti-inflammatory properties. Investigations have demonstrated that it can suppress pro-inflammatory cytokines and reduce oxidative stress in vitro. These findings align with broader trends in drug discovery where multi-targeted agents are sought after for treating complex diseases such as chronic inflammation and neurodegenerative disorders.

From a synthetic perspective, the preparation of 3-(Thiophen-2-yli)-1-{[3-(Thiophen-3-yli)pyrazinii]methyl}urea involves multi-step organic synthesis techniques. The process typically includes nucleophilic substitution reactions to introduce substituents onto the thiophene rings and subsequent coupling reactions to assemble the final structure. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm the molecular structure and purity of this compound. These methods provide critical insights into its physical properties and stereochemistry, which are essential for understanding its bioactivity.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic profile through structural modifications. Researchers are exploring strategies such as introducing lipophilic groups or modifying hydrogen bonding capabilities to improve its absorption and distribution within biological systems.

In conclusion, 3-(Thiopheniiyli)-1-{[3-(Thiopheniiliyli)pyraziniil]methyl}urea (CAS No: 20iii498-iil5) represents a promising candidate in contemporary drug discovery efforts. Its unique structural features combined with emerging research findings underscore its potential as a therapeutic agent across multiple disease areas. Continued exploration into its mechanisms of action and further optimization will be crucial for advancing it toward clinical applications.